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Compound of Interest

Compound Name: Taccaoside E

Cat. No.: B14764192

A comprehensive search of available scientific literature and chemical databases did not yield
specific information for a compound named "Taccaoside E." This suggests that "Taccaoside
E" may not be a designated name for a known, structurally elucidated compound, or it could be
a very recently isolated natural product not yet widely reported in scientific literature.

While data for Taccaoside E is unavailable, information exists for a related compound simply
designated as "taccaoside" in the PubChem database. It is crucial to note that this information
may not correspond to the specific entity "Taccaoside E."

Physicochemical Data for Taccaoside

For researchers interested in the general class of taccaosides, the following data for the
compound listed as "taccaoside" in PubChem is provided.

Property Value Source

Molecular Formula C45H72016 PubChem[1]
Molecular Weight 869.0 g/mol PubChem[1]
PubChem CID 44429645 PubChem[1]

It is imperative to verify the specific structure and corresponding data for any taccaoside
compound under investigation, as different isomers and glycosylation patterns will result in
distinct physicochemical properties.
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Research Context of Taccaosides

Taccaosides belong to a class of steroidal saponins isolated from plants of the Tacca genus.
These compounds are of interest to the scientific community for their potential biological
activities. For instance, a related compound, Taccaoside A, has been studied for its immune-
modulating and anti-cancer properties.[2][3] Phytochemical analyses of various Tacca species
have revealed a diversity of steroidal saponins, though a "Taccaoside E" has not been
identified in the reviewed literature.[4][5][6]

Given the absence of specific data for "Taccaoside E," it is recommended that researchers re-
verify the compound name and consult specialized natural product databases or the primary
literature from which the name was obtained. Without a confirmed chemical structure, further
in-depth technical guidance, including experimental protocols and signaling pathway diagrams,
cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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